Cas no 2680783-82-6 (3-(4-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}phenyl)propanoic acid)

• Product Name: 3-(4-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}phenyl)propanoic acid
• CAS No: 2680783-82-6
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• CID: 5652954
• PubChem ID: 165907618
• Update Time: 2025-10-24

3-(4-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28282038
• 2680783-82-6
• 3-(4-hydroxy-3-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)propanoic acid
• 3-(4-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}phenyl)propanoic acid

• Inchi： 1S/C13H15NO5/c1-2-7-19-13(18)14-10-8-9(3-5-11(10)15)4-6-12(16)17/h2-3,5,8,15H,1,4,6-7H2,(H,14,18)(H,16,17)
• InChI Key： GWWILAIMTHHHQG-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1NC(=O)OCC=C)CCC(=O)O

Computed Properties

• Exact Mass: 265.09502258g/mol
• Monoisotopic Mass: 265.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(4-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}phenyl)propanoic acid

Research Briefing on 3-(4-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}phenyl)propanoic acid (CAS: 2680783-82-6)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds with targeted biological activities. Among these, 3-(4-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}phenyl)propanoic acid (CAS: 2680783-82-6) has emerged as a compound of interest due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

The compound, characterized by its unique structural features, including a hydroxy-phenylpropanoic acid backbone and an allyloxycarbonylamino group, has been investigated for its role in modulating specific biochemical pathways. Recent studies have demonstrated its efficacy as a potential inhibitor of key enzymes involved in inflammatory and metabolic disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition of cyclooxygenase-2 (COX-2), suggesting its utility in developing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced side effects.

In addition to its anti-inflammatory properties, 3-(4-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}phenyl)propanoic acid has shown promise in oncology research. Preclinical models indicate that the compound can interfere with tumor cell proliferation by targeting the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell growth and survival. These findings were corroborated by a 2024 study in Cancer Research, which highlighted the compound's ability to induce apoptosis in cancer cells while sparing normal cells, underscoring its potential as a targeted therapy.

The synthesis of this compound has also been optimized in recent years. A novel, high-yield synthetic route was developed in 2023, leveraging green chemistry principles to minimize environmental impact. This method, detailed in Organic Process Research & Development, employs catalytic allylation and carbamate formation steps, achieving an overall yield of 78% with high purity. Such advancements in synthesis are critical for scaling up production for further clinical evaluation.

Despite these promising results, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies reveal that the compound has moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic efficacy. Ongoing research is exploring prodrug derivatives and nanoparticle-based delivery systems to address these limitations.

In conclusion, 3-(4-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}phenyl)propanoic acid represents a versatile scaffold with significant potential in drug discovery. Its dual anti-inflammatory and anti-cancer activities, coupled with advances in synthetic methodologies, position it as a compelling candidate for future therapeutic development. Continued research is warranted to fully elucidate its mechanisms of action and optimize its pharmacological profile for clinical use.